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Compound of Interest

Compound Name: 4-n-Propylthiophenol

Cat. No.: B7724607

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety information currently available
for 4-n-Propylthiophenol (CAS No. 4527-44-0). Due to a notable scarcity of toxicological data
specific to this compound, this document also draws upon information from related aryl thiols,
such as thiophenol, to infer potential hazards and provide guidance on safe handling practices.
All data derived from surrogate compounds are clearly indicated. This guide is intended to
support risk assessments and the implementation of appropriate safety protocols in a
laboratory setting.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 4-n-Propylthiophenol is
provided below. A significant portion of quantitative data for this specific compound is not
readily available in the public domain; therefore, some data for the related compound 4-
propylphenol is included for comparative purposes and should be interpreted with caution.
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Property Value Source(s)
--INVALID-LINK--, --INVALID-
Molecular Formula CoH12S
LINK--
] --INVALID-LINK--, --INVALID-
Molecular Weight 152.26 g/mol
LINK--
--INVALID-LINK--, --INVALID-
CAS Number 4527-44-0
LINK--
Appearance Colorless to pale yellow liquid --INVALID-LINK--
. Limited in water; Soluble in --INVALID-LINK--, --INVALID-
Solubility ]
organic solvents LINK--
Boiling Point Data not available
Melting Point Data not available
Density Data not available

Vapor Pressure

Data not available

Flash Point

Data not available

Note: The following data is for 4-propylphenol (CAS 645-56-7) and is provided for reference

only.

Property (4-propylphenol) Value Source(s)
N _ 232.00 to 233.00 °C @ 760.00
Boiling Point --INVALID-LINK--
mm Hg
Melting Point 21-22°C --INVALID-LINK--
Density 0.980-0.986 g/cm3 --INVALID-LINK--

Hazard Identification and Classification

Specific GHS classification for 4-n-Propylthiophenol is not consistently reported across all
sources. However, based on the known hazards of thiophenols, it should be handled as a
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hazardous substance. The primary hazards associated with thiophenols include:
 Toxicity: Thiols can be toxic if swallowed, in contact with skin, or if inhaled.

e [rritation: Can cause skin and eye irritation.

e Stench: Possesses a strong, unpleasant odor.

It is crucial to handle 4-n-Propylthiophenol with appropriate engineering controls and personal
protective equipment to minimize exposure.

Toxicological Information

Detailed toxicological studies on 4-n-Propylthiophenol are not available in the reviewed
literature. The following information is based on studies of thiophenol and other related
aromatic thiols and should be considered as indicative of potential hazards.

Acute Toxicity

No specific LD50 (lethal dose, 50%) values for 4-n-Propylthiophenol were found. For the
parent compound, thiophenol, acute toxicity is high. The toxic effects are characterized by

central nervous system stimulation followed by depression, potentially leading to coma and
death at high doses.

Skin and Eye Irritation

While no specific skin or eye irritation data for 4-n-Propylthiophenol is available, thiophenols
are generally considered to be skin and eye irritants. Direct contact should be avoided.

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is no data available to assess the genotoxic, carcinogenic, or reproductive toxicity of 4-n-
Propylthiophenol.

Experimental Protocols

Due to the lack of specific toxicological studies on 4-n-Propylthiophenol, detailed
experimental protocols for this compound cannot be provided. However, this section outlines
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the general methodologies for key toxicological assays that would be employed to assess the
safety of a substance like 4-n-Propylthiophenol.

Acute Oral Toxicity (OECD 423)

» Objective: To determine the acute oral toxicity of a substance.
e Animal Model: Typically rats or mice.

e Procedure:

[¢]

Animals are fasted prior to dosing.

[¢]

A single dose of the substance is administered by gavage.

[e]

A stepwise procedure is used with a limited number of animals at each step. The outcome
of each step determines the dose for the next.

[e]

Animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.

The LD50 value is estimated based on the results.

o

Skin Irritation/Corrosion (OECD 404)

o Objective: To assess the potential of a substance to cause skin irritation or corrosion.
o Animal Model: Typically albino rabbits.
e Procedure:

A small area of the animal's skin is shaved.

o

o

A measured amount of the test substance is applied to the skin under a gauze patch.

[¢]

The patch is left in place for a specified duration (e.g., 4 hours).

o

After removal, the skin is observed for signs of erythema (redness) and edema (swelling)
at various time points.
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o The severity of the reactions is scored to determine the irritation potential.

Eye Irritation/Corrosion (OECD 405)

» Objective: To determine the potential of a substance to cause eye irritation or corrosion.
o Animal Model: Typically albino rabbits.
e Procedure:

o Asingle drop of the liquid substance or a measured amount of the solid substance is
instilled into one eye of the rabbit. The other eye serves as a control.

o The eyes are observed for a set period, and the cornea, iris, and conjunctiva are
examined for signs of damage.

o The severity of the reactions is scored to classify the substance's irritation potential.

Handling and Safety Precautions

Given the potential hazards associated with thiophenols, the following handling and safety
precautions are recommended for 4-n-Propylthiophenol.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

e Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and closed-
toe shoes.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.
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Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
» Store away from incompatible materials such as strong oxidizing agents.

» Due to the susceptibility of thiols to oxidation, storage under an inert atmosphere (e.g., argon
or nitrogen) is recommended.

Visualizations

Experimental Workflow: Safe Handling of 4-n-
Propylthiophenol

The following diagram outlines a general workflow for the safe handling of 4-n-

Propylthiophenol in a laboratory setting.

Caption: General workflow for the safe handling of 4-n-Propylthiophenol.

Signaling Pathway: Potential Mechanism of Thiophenol-
Induced Oxidative Stress

The toxicity of thiophenols is thought to involve the induction of oxidative stress. The following
diagram illustrates a potential signaling pathway for this process.

Caption: Potential mechanism of oxidative stress induced by thiophenols.

Conclusion

While specific health and safety data for 4-n-Propylthiophenol is limited, the information
available for the broader class of thiophenols indicates that this compound should be handled
with caution. Researchers, scientists, and drug development professionals must use
appropriate engineering controls and personal protective equipment to minimize exposure.
Further toxicological studies are necessary to fully characterize the hazard profile of 4-n-
Propylthiophenol. In the absence of such data, a conservative approach to safety is strongly
recommended.
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 To cite this document: BenchChem. [4-n-Propylthiophenol: A Comprehensive Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7724607#health-and-safety-information-for-4-n-
propylthiophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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